O-(2,6-Dichloro-4-nitrophenyl) dimethylcarbamothioate

• CAS No.: 74875-14-2
• Molecular Formula: C9H8Cl2N2O3S
• Molecular Weight: 295.14 g/mol
• IUPAC Name: O-(2,6-dichloro-4-nitrophenyl) N,N-dimethylcarbamothioate
• InChI: InChI=1S/C9H8Cl2N2O3S/c1-12(2)9(17)16-8-6(10)3-5(13(14)15)4-7(8)11/h3-4H,1-2H3
• InChI Key: LGLZFHKCTJYNCK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=S)OC1=C(C=C(C=C1Cl)[N+](=O)[O-])Cl

Description

O-(2,6-Dichloro-4-nitrophenyl) dimethylcarbamothioate is a useful research compound. Its molecular formula is C9H8Cl2N2O3S and its molecular weight is 295.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,6-dichloro-4-nitro-phenol (3.0 g, 14.4 mmol) in N,N-dimethylformamide (70 mL) at 25° C. was treated with 1,4-diazabicyclo[2.2.2]octane (3.16 mL, 28.8 mmol) and dimethylthiocarbamoyl chloride (2.85 g, 23.04 mmol). The reaction was stirred at 25° C. for 18 h. At this time, the reaction was diluted with ethyl acetate (250 mL) and was then washed with a 1N aqueous hydrochloric acid solution (1×125 mL), water (1×125 mL), and a saturated aqueous sodium chloride solution (1×125 mL), dried with magnesium sulfate, filtered and concentrated under vacuum. Flash chromatography (Merck Silica gel 60, 230-400 mesh, 80:20 petroleum ether/ethyl acetate) afforded dimethyl-thiocarbamic acid O-(2,6-dichloro-4-nitro-phenyl) ester (79) (3.2 g, 75%) as a white solid; EI-LRMS for C9H8Cl2N2O3S (M−Cl)+ at m/z=259. Exact Mass=293.9633; Molecular weight=295.15